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Compound of Interest

Compound Name: mono-Benzyl malonate

Cat. No.: B149511 Get Quote

For the dedicated researcher, scientist, and drug development professional, the meticulous

nature of our work extends beyond the bench to encompass a rigorous commitment to safety.

Mono-benzyl malonate, a valuable reagent in organic synthesis, requires a nuanced

understanding of its properties and handling to ensure a safe and productive laboratory

environment. This guide provides an in-depth, procedural framework for the safe use, storage,

and disposal of mono-benzyl malonate, empowering you with the knowledge to handle this

compound with the utmost confidence and care.

Compound Profile: Understanding Mono-Benzyl
Malonate
Before handling any chemical, a thorough understanding of its physicochemical properties and

inherent hazards is paramount. Mono-benzyl malonate is a white to off-white crystalline solid.

Key identifying and physical properties are summarized below.

Property Value Source

CAS Number 40204-26-0

Molecular Formula C10H10O4

Molecular Weight 194.18 g/mol

Melting Point 47-51 °C
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The primary hazards associated with mono-benzyl malonate are skin and eye irritation.[1][2] It

is designated with the GHS07 pictogram, indicating that it can cause skin irritation (H315) and

serious eye irritation (H319).[1][2]

Personal Protective Equipment (PPE): A Non-
Negotiable Protocol
A robust personal protective equipment strategy is your first and most critical line of defense

against accidental exposure. The following PPE is mandatory when handling mono-benzyl
malonate.

DOT Language Graph: PPE Protocol for Mono-Benzyl Malonate
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Nitrile or Neoprene Gloves
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(When handling powder outside of a fume hood)
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Caption: Required PPE for various laboratory operations involving mono-benzyl malonate.

Eye Protection: Chemical safety goggles are essential to protect against splashes and

airborne particles. A face shield should be worn in conjunction with goggles when there is a

heightened risk of splashing.

Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn.

Always inspect gloves for tears or degradation before use and change them immediately if
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they become contaminated.

Body Protection: A standard laboratory coat should be worn to protect the skin and clothing.

Respiratory Protection: When handling the solid powder outside of a certified chemical fume

hood, a NIOSH-approved N95 respirator is required to prevent inhalation of dust particles.

Operational Plan: From Storage to Synthesis
A systematic approach to handling mono-benzyl malonate in the laboratory minimizes the risk

of exposure and ensures the integrity of your experiments.

Storage and Handling
Storage: Store mono-benzyl malonate in a cool, dry, well-ventilated area with the container

tightly sealed.[3] Recommended storage temperatures are between 2-8°C.[1]

Incompatibilities: While specific reactivity data for mono-benzyl malonate is limited, it is

prudent to avoid contact with strong oxidizing agents, strong bases, and strong acids. As a

carboxylic acid and an ester, it has the potential to react with these substances.

Handling: All manipulations of mono-benzyl malonate, especially the weighing and transfer

of the solid, should be performed in a certified chemical fume hood to control exposure.

DOT Language Graph: Laboratory Workflow for Mono-Benzyl Malonate
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Caption: A streamlined workflow for the safe handling of mono-benzyl malonate in a

laboratory setting.
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Emergency Procedures: Spill and Exposure
Response
Preparedness is crucial for effectively managing accidental spills or exposures.

Spill Cleanup
For a minor spill of solid mono-benzyl malonate:

Alert and Isolate: Notify others in the immediate area and restrict access.

Ventilate: Ensure adequate ventilation, preferably within a chemical fume hood.

PPE: Don the appropriate PPE, including respiratory protection, gloves, and eye protection.

Contain and Collect: Gently sweep the solid material to avoid creating dust. Place the spilled

material into a labeled, sealed container for hazardous waste disposal.

Decontaminate: Wipe the spill area with a damp cloth or paper towel. Place all cleanup

materials into the hazardous waste container.

Final Clean: Clean the area with soap and water.

Exposure Response
Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Remove contaminated clothing.[2]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek prompt medical attention.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and

seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Disposal Plan: Responsible Waste Management
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All mono-benzyl malonate waste, including contaminated consumables and spill cleanup

materials, must be treated as hazardous waste.

Segregation: Collect all mono-benzyl malonate waste in a designated, clearly labeled, and

sealed container. Do not mix with other waste streams.

Labeling: The hazardous waste container must be labeled with "Hazardous Waste" and the

full chemical name, "mono-benzyl malonate."

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste contractor.

Adherence to all local, state, and federal regulations is mandatory.[4]

By integrating these safety protocols into your daily laboratory practices, you can confidently

and responsibly handle mono-benzyl malonate, fostering a secure environment for scientific

advancement.

References
Organic Syntheses. (n.d.). dl-PHENYLALANINE.
CUNY. (2023, May). Laboratory Chemical Spill Cleanup and Response Guide.
University of Birmingham. (2024, January 2). Guidance on Safe Storage of Chemicals in the
Laboratory.
Queen Mary University of London. (n.d.). Spill procedure: Clean-up guidance.
Fisher Scientific. (2023, October 13). Ficha de Datos de Seguridad.
Cole-Parmer. (n.d.). Material Safety Data Sheet - Diethyl benzylmalonate, 97%.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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